N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-(2-furyl)acrylamide

• IUPAC Name: (E)-N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C21H16N2O2S/c1-14-16(21-23-18-8-2-3-10-19(18)26-21)7-4-9-17(14)22-20(24)12-11-15-6-5-13-25-15/h2-13H,1H3,(H,22,24)/b12-11+
• InChI Key: RPKYJGRDYHWACP-VAWYXSNFSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C=CC2=CC=CO2)C3=NC4=CC=CC=C4S3
• Isomeric SMILES: CC1=C(C=CC=C1NC(=O)/C=C/C2=CC=CO2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

The compound “N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-(2-furyl)acrylamide” contains several functional groups including a benzothiazole ring, a furyl group, and an acrylamide group. Benzothiazole is a heterocyclic compound, it’s aromatic and contains a five-membered ring composed of three carbon atoms along with one nitrogen and one sulfur atom. The furyl group is a five-membered ring containing four carbon atoms and one oxygen atom. Acrylamide is a functional group consisting of a vinyl group conjugated to an amide.

Mechanism of Action

The mechanism of action would depend on the intended use or biological activity of the compound. For example, some benzothiazole derivatives have been studied for their antibacterial properties.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the biological activity of some benzothiazole derivatives, it could be interesting to explore the biological activity of this compound.